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Compound of Interest

Compound Name: TAMRA-PEG3-biotin

Cat. No.: B8106385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of TAMRA-PEG3-biotin in immunofluorescence (IF) staining applications. This reagent is a

versatile tool for the detection and visualization of cellular targets, combining the benefits of a

bright fluorophore, a flexible spacer, and a high-affinity tag.

Introduction to TAMRA-PEG3-Biotin
TAMRA-PEG3-biotin is a multifunctional molecule designed for fluorescence-based detection

and affinity purification. It consists of three key components:

TAMRA (Tetramethylrhodamine): A bright, orange-red fluorescent dye with well-characterized

spectral properties, making it suitable for fluorescence microscopy.[1]

PEG3 (Polyethylene Glycol) Spacer: A short, hydrophilic polyethylene glycol linker that

increases the solubility of the molecule and reduces steric hindrance, allowing for better

access of the biotin moiety to its binding partner.

Biotin: A small vitamin that binds with extremely high affinity and specificity to avidin and

streptavidin. This interaction is one of the strongest non-covalent bonds known in nature and

is widely exploited for signal amplification in immunoassays.
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This combination of features makes TAMRA-PEG3-biotin an excellent choice for indirect

immunofluorescence, where it can be used in conjunction with streptavidin-conjugated

secondary reagents to achieve robust and specific staining of cellular targets.

Data Presentation: Photophysical Properties of
TAMRA
The selection of a fluorophore is critical for successful immunofluorescence experiments. The

following table summarizes the key photophysical properties of the TAMRA fluorophore.

Property Value Reference

Excitation Maximum (λex) ~546 - 555 nm [1]

Emission Maximum (λem) ~565 - 580 nm [1][2]

Molar Extinction Coefficient (ε) ~84,000 - 95,000 M⁻¹cm⁻¹

Quantum Yield (Φ) ~0.1 - 0.5 [1]

Fluorescence Lifetime (τ) ~2.5 - 4.1 ns [3]

Note: The exact spectral characteristics and quantum yield can be influenced by the local

environment, including pH and conjugation to other molecules.[1][3]

Experimental Protocols
This section provides a detailed protocol for indirect immunofluorescence staining using a

biotinylated primary antibody followed by detection with a streptavidin-TAMRA conjugate. This

protocol is a general guideline and may require optimization for specific cell types, targets, and

experimental conditions.

Indirect Immunofluorescence Staining Protocol
This protocol describes the use of a biotinylated primary antibody to detect a target antigen,

followed by visualization with a streptavidin-TAMRA conjugate.

Materials:
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Cells cultured on sterile glass coverslips or chamber slides

Phosphate-Buffered Saline (PBS), pH 7.4

Fixation Solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

Blocking Buffer (e.g., 1% BSA or 5% normal goat serum in PBS)

Biotinylated Primary Antibody (specific to the target of interest)

Streptavidin-TAMRA conjugate

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

Procedure:

Cell Culture and Preparation:

Culture cells to the desired confluency on sterile glass coverslips or chamber slides.

Gently wash the cells twice with PBS to remove culture medium.

Fixation:

Fix the cells by incubating with Fixation Solution for 15-30 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization (for intracellular targets):

If the target antigen is intracellular, permeabilize the cells by incubating with

Permeabilization Buffer for 10-15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.
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Blocking:

Block non-specific antibody binding by incubating the cells with Blocking Buffer for 30-60

minutes at room temperature.

Primary Antibody Incubation:

Dilute the biotinylated primary antibody to its optimal concentration in Blocking Buffer.

Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or

overnight at 4°C in a humidified chamber.

Washing:

Wash the cells three times with PBS for 5 minutes each to remove unbound primary

antibody.

Streptavidin-TAMRA Conjugate Incubation:

Dilute the Streptavidin-TAMRA conjugate in Blocking Buffer to its recommended

concentration.

Incubate the cells with the diluted conjugate for 30-60 minutes at room temperature,

protected from light.

Washing:

Wash the cells three times with PBS for 5 minutes each to remove unbound streptavidin

conjugate.

Counterstaining (Optional):

If desired, incubate the cells with a nuclear counterstain such as DAPI according to the

manufacturer's instructions.

Wash the cells twice with PBS.

Mounting:
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Mount the coverslips onto glass slides using an antifade mounting medium.

Seal the edges of the coverslip with clear nail polish and allow to dry.

Imaging:

Visualize the staining using a fluorescence microscope equipped with appropriate filters

for TAMRA (Excitation: ~540-560 nm, Emission: ~570-600 nm) and the chosen

counterstain.

Mandatory Visualizations
Experimental Workflow: Indirect Immunofluorescence
Caption: Workflow for indirect immunofluorescence using a biotinylated primary antibody and

streptavidin-TAMRA.

Signaling Pathway Example: Epidermal Growth Factor
Receptor (EGFR) Activation
TAMRA-PEG3-biotin can be utilized to visualize components of signaling pathways. For

example, a biotinylated antibody against the phosphorylated (activated) form of EGFR can be

used to study its activation and downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8106385#tamra-peg3-biotin-protocol-for-
immunofluorescence-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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